Cas no 2171692-02-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1H-imidazol-2-yl)propylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1H-imidazol-2-yl)propylcarbamoyl}propanoic acid
• CAS No: 2171692-02-5
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5949306
• PubChem ID: 165514678
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1H-imidazol-2-yl)propylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1H-imidazol-2-yl)propylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(1H-imidazol-2-yl)propyl]carbamoyl}propanoic acid
• EN300-1497033
• 2171692-02-5

• Inchi： 1S/C25H26N4O5/c1-2-20(23-26-11-12-27-23)28-24(32)21(13-22(30)31)29-25(33)34-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-12,19-21H,2,13-14H2,1H3,(H,26,27)(H,28,32)(H,29,33)(H,30,31)
• InChI Key： NLENRRNKHYBDES-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C1=NC=CN1)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 133Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1H-imidazol-2-yl)propylcarbamoyl}propanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1H-imidazol-2-yl)propylcarbamoyl}propanoic Acid: A Comprehensive Overview

The compound with CAS No 2171692-02-5, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1H-imidazol-2-yl)propylcarbamoyl}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and bioconjugate technologies.

Structural Analysis

The molecule consists of a central propanoic acid backbone, which serves as the scaffold for two key functional groups: a fluorenylmethoxycarbonyl (Fmoc) group and an imidazole-containing propylcarbamoyl group. The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis, while the imidazole moiety introduces additional functional complexity, enabling interactions with metal ions and other biomolecules.

Recent studies have highlighted the importance of such bifunctional molecules in creating self-assembling structures and stimuli-responsive materials. For instance, researchers have demonstrated that the Fmoc group can act as a photosensitive element, enabling light-triggered release of bioactive agents when incorporated into polymer matrices.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that combines traditional peptide coupling techniques with modern organometallic chemistry. Key steps include the formation of the Fmoc derivative via nucleophilic acyl substitution and the subsequent coupling of the imidazole-containing propargylamine moiety using activated esters or mixed carbonates.

Advanced characterization techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of this compound. These analyses have revealed that the molecule exhibits excellent stability under physiological conditions, making it suitable for biomedical applications.

Applications in Biomedical Research

The unique combination of functional groups in this compound makes it an attractive candidate for use in drug delivery systems. The Fmoc group provides a hydrophobic domain that can enhance the solubility of hydrophilic drugs, while the imidazole moiety enables specific interactions with biological targets such as metalloenzymes or nucleic acids.

Preliminary in vitro studies have shown that this compound can act as a carrier for small molecule drugs, improving their bioavailability and reducing systemic toxicity. Furthermore, its ability to form self-assembled nanostructures has opened new avenues for use in targeted drug delivery to specific tissues or cells.

Future Directions

As research into this compound continues, there is growing interest in exploring its potential for use in bioconjugate chemistry and nanotechnology. Ongoing studies are investigating its ability to serve as a linker between biologically active molecules and imaging agents, enabling real-time monitoring of therapeutic outcomes using advanced imaging techniques such as fluorescence microscopy or positron emission tomography (PET).

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1H-imidazol-2-yl)propylcarbamoyl}propanoic acid represents a promising platform for developing next-generation biomedical tools and materials. Its versatile structure and unique functional properties make it a valuable addition to the arsenal of compounds available to researchers in the fields of chemistry, biology, and medicine.